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Compound of Interest

Compound Name: Enzalutamide carboxylic acid

Cat. No.: B601094

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of potent compounds like Enzalutamide carboxylic acid is paramount. This
document provides a comprehensive, step-by-step guide to minimize exposure risk and
maintain a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Enzalutamide carboxylic acid, an inactive metabolite of the androgen receptor antagonist
Enzalutamide, should be handled as a hazardous chemical.[1][2][3][4] The Safety Data Sheet
(SDS) for the parent compound, Enzalutamide, and related cytotoxic agents indicates potential
for serious health risks upon exposure.[5][6]

Summary of Hazards:

Harmful if swallowed.[1][7]

Causes skin and eye irritation.[1]

May cause respiratory irritation.[1]

Potential for carcinogenicity, mutagenicity, and teratogenicity.[8][9]

May damage fertility or the unborn child.[5][6]
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e May cause damage to organs through prolonged or repeated exposure.[5][6]

Due to these potential hazards, a stringent PPE protocol is mandatory. The following table

summarizes the required personal protective equipment.

PPE Component

Specification

Rationale

Double gloving with

Prevents dermal absorption,

Gloves chemotherapy-tested nitrile which is a primary route of
gloves. exposure.[10][11]
) ) ] Protects skin and personal
Disposable, fluid-resistant, ) o
Gown clothing from contamination.

long-sleeved gown.

[10][12]

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
aerosols.[1][10][12]

Respiratory Protection

Surgical mask for general
handling; NIOSH-approved
respirator for procedures

generating aerosols or dust.

Minimizes inhalation of
airborne particles.[9][10][12]

Additional PPE

Cap and shoe covers.

Recommended for sterile
preparation environments to

minimize contamination.[10]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow is critical to ensure safety. The following steps

outline the process from preparation to disposal.

1. Preparation and Engineering Controls:

» All handling of Enzalutamide carboxylic acid powder or solutions must be conducted within

a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[7]
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» Ensure adequate ventilation in the work area.[7]

» Before starting, assemble all necessary materials, including PPE, spill kit, and waste
disposal containers.

2. Weighing and Reconstitution:

e When weighing the solid compound, use a containment balance or work within the fume
hood.

o For reconstitution, slowly add the solvent to the powder to avoid generating dust.
o Use a sealed container for mixing.

3. Experimental Use:

e Always wear the full complement of PPE as detailed in the table above.

o Conduct all experimental procedures within the designated containment area (fume hood or
biological safety cabinet).

e Avoid eating, drinking, or smoking in the laboratory area.[1][7]
4. Decontamination:

e Thoroughly decontaminate all surfaces and equipment after use with an appropriate cleaning
agent.

» Wipe down the exterior of all containers before removing them from the containment area.
Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

e Small Spills:

o Alert others in the vicinity.
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o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[1]
o Collect the absorbed material into a designated hazardous waste container.[1]
o Clean the spill area thoroughly.[1]
e Large Spills:
o Evacuate the area immediately.[1]

o Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[1]

Disposal Plan

All waste generated from handling Enzalutamide carboxylic acid is considered hazardous

waste.
o Waste Segregation:
o Do not mix Enzalutamide carboxylic acid waste with other waste streams.[1]

o Collect all contaminated materials, including gloves, gowns, pipette tips, and vials, in a
dedicated and clearly labeled hazardous waste container.[1]

o Container Management:

o Use a leak-proof, chemically compatible container with a secure lid.[1]

o Label the container with "Hazardous Waste," the full chemical name, and the date.[1]
» Final Disposal:

o Store the sealed waste container in a designated satellite accumulation area.[1]

o Arrange for disposal through your institution's EHS department or a licensed hazardous

waste contractor.[1][7]
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Workflow for Safe Handling of Enzalutamide
Carboxylic Acid

Safe Handling Workflow for Enzalutamide Carboxylic Acid

Preparation

Assemble PPE and Materials

Work within Chemical Fume Hood

Handling

Weighing and Reconstitution

Experimental Procedures

Post-HvandIing

Decontaminate Surfaces and Equipment

i

Segregate and Label Hazardous Waste

Disposal

Store Waste in Designated Area

Contact EHS for Pickup
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Safe Handling Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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